![molecular formula C12H13NO B1342225 N-[3-(2-Furyl)benzyl]-N-methylamine CAS No. 857284-27-6](/img/structure/B1342225.png)
N-[3-(2-Furyl)benzyl]-N-methylamine
Overview
Description
N-[3-(2-Furyl)benzyl]-N-methylamine is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Psychotropic Recreational Drugs: A Chemical Perspective
Studies have explored the chemistry and pharmacology of arylethylamines, a class of compounds known for mood and behavior alteration in humans, including amphetamines and tryptamines. The synthesis and clandestine distribution of these substances, often as a result of their proscribed status, involves simple chemical reactions influenced by available precursors. This area of research highlights the challenge of managing these substances within public health frameworks and the complexity of their neuro-pharmacology (Freeman & Alder, 2002).
Synthetic Routes and Impurity Profiling of Amphetamines
Research on amphetamine-type substances (ATS) has detailed the synthetic pathways and the resultant contaminants from various manufacturing methods. This information is crucial for forensic investigations, offering insights into the origin and synthesis methods of illicit drugs. Such studies underscore the importance of chemical knowledge in addressing challenges related to illicit drug manufacture and distribution (Stojanovska et al., 2013).
Chemical Modification of Organic Compounds
The field of organic synthesis frequently explores the chemical modification of compounds to achieve specific properties or functionalities. For example, xylan derivatives have been extensively studied for their potential in creating new biopolymers with tailored properties. This research is indicative of the broader interest in modifying organic molecules for various applications, ranging from material science to biomedicine (Petzold-Welcke et al., 2014).
Mechanism of Action
Mode of Action
It’s known that the compound can cause severe skin burns, eye damage, and may cause respiratory irritation
Result of Action
The molecular and cellular effects of N-[3-(2-Furyl)benzyl]-N-methylamine’s action are largely unknown. Exposure to the compound can cause severe skin burns and eye damage, suggesting that it has potent cytotoxic effects
Properties
IUPAC Name |
1-[3-(furan-2-yl)phenyl]-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-13-9-10-4-2-5-11(8-10)12-6-3-7-14-12/h2-8,13H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCXJYGZLCREMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=CC=C1)C2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594545 |
Source
|
| Record name | 1-[3-(Furan-2-yl)phenyl]-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
857284-27-6 |
Source
|
| Record name | 1-[3-(Furan-2-yl)phenyl]-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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